Cas no 106871-53-8 (2-Oxo-2-(p-tolylthio)acetic acid)
106871-53-8 structure
Product Name:2-Oxo-2-(p-tolylthio)acetic acid
CAS No:106871-53-8
MF:C9H8O3S
MW:196.223021507263
CID:2872692
PubChem ID:129924967
Update Time:2024-11-06
2-Oxo-2-(p-tolylthio)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-2-(p-tolylthio)acetic acid
- D81344
- BS-14297
- 2-[(4-methylphenyl)sulfanyl]-2-oxoacetic acid
- CS-0137212
- MFCD20643729
- 106871-53-8
- [(4-methylphenyl)sulfanyl](oxo)acetic acid
- 2-(4-methylphenyl)sulfanyl-2-oxoacetic acid
- AKOS037648508
- 2-Oxo-2-(p-tolylthio)aceticacid
-
- Inchi: 1S/C9H8O3S/c1-6-2-4-7(5-3-6)13-9(12)8(10)11/h2-5H,1H3,(H,10,11)
- InChI Key: LNDOQDGECNYAJM-UHFFFAOYSA-N
- SMILES: S(C(C(=O)O)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 196.01941529g/mol
- Monoisotopic Mass: 196.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.7
2-Oxo-2-(p-tolylthio)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN035-100mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 100mg |
570CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN035-250mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 250mg |
1279CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O34020-250mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 250mg |
¥179.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O34020-1g |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 1g |
¥704.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O34020-100mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 100mg |
¥366.0 | 2021-09-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN035-200mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 200mg |
515.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN035-50mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 50mg |
213.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1256918-1g |
2-Oxo-2-(p-tolylthio)aceticacid |
106871-53-8 | 95% | 1g |
$155 | 2024-06-05 | |
| Ambeed | A1191672-100mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 100mg |
$21.0 | 2024-05-30 | |
| Ambeed | A1191672-250mg |
2-Oxo-2-(p-tolylthio)acetic acid |
106871-53-8 | 97% | 250mg |
$38.0 | 2024-05-30 |
2-Oxo-2-(p-tolylthio)acetic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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